molecular formula C8H15NO B178272 (1S, 8AS)-Octahydroindolizin-1-OL CAS No. 197501-52-3

(1S, 8AS)-Octahydroindolizin-1-OL

Cat. No. B178272
CAS RN: 197501-52-3
M. Wt: 141.21 g/mol
InChI Key: IATZHJGSCGLJSL-YUMQZZPRSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a chemical compound includes its IUPAC name, common names, and structural formula. It also includes its appearance (solid, liquid, gas, color, etc.) and its smell .


Synthesis Analysis

The synthesis of a compound refers to the methods used to create it. This can involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .


Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds between them. Tools like X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the rate of the reaction .


Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo .

Scientific Research Applications

Enantioselective Synthesis

The compound has been utilized in enantioselective synthesis processes. Jing Zhang et al. (2017) demonstrated the homo-chiral synthesis of (1S, 8AS)-octahydroindolizin-1-OL, highlighting its application in the pharmaceutical industry. Their approach involved an enzymatic resolution using Novozym 435, emphasizing the importance of this compound in chiral synthesis on scales up to 100 g (Zhang et al., 2017).

Construction of Octahydroindolizine Framework

S. Jammula et al. (2015) used a dehydrative annulation strategy for constructing the octahydroindolizine framework, which includes (1S, 8AS)-octahydroindolizin-1-OL. This methodology is significant for synthesizing optically pure small molecules of pharmacological importance based on the indolizine framework (Jammula et al., 2015).

Glycosidase Inhibitors

L. Fellows (1986) identified the compound as a polyhydroxy derivative of octahydroindolizine. These derivatives, including (1S, 8AS)-octahydroindolizin-1-OL, have been isolated from plants and microorganisms and are potent inhibitors of glycosidase enzymes, with applications in agricultural and medical research (Fellows, 1986).

Synthesis of Chiral Nonracemic Bicyclic Lactam Lactones

A. Wee et al. (2009) explored the synthesis of (1S, 8AS)-octahydroindolizin-1-OL through a catalyzed intramolecular C-H insertion reaction. This process resulted in chiral nonracemic bicyclic lactam lactones, demonstrating the compound's utility as a building block in alkaloid synthesis (Wee et al., 2009).

NMR Spectroscopy

P. Sonnet et al. (1979) utilized NMR spectroscopy to study octahydroindolizines, including (1S, 8AS)-octahydroindolizin-1-OL. Their research provides valuable insights into the structural and conformational properties of these compounds (Sonnet et al., 1979).

Precursors to Indolizidine Alkaloids

M. Sibi and James W. Christensen (1990) synthesized indolizidine alkaloids using (1S, 8AS)-octahydroindolizin-1-OL as a precursor. Their work contributes to the understanding of the biosynthetic pathways of these alkaloids (Sibi & Christensen, 1990).

Safety And Hazards

This involves understanding the risks associated with handling the compound. It includes toxicity, flammability, environmental impact, and precautions to be taken while handling, storing, and disposing of the compound .

Future Directions

Future directions could involve potential applications of the compound, ongoing research, and areas where further study is needed .

properties

IUPAC Name

(1S,8aS)-1,2,3,5,6,7,8,8a-octahydroindolizin-1-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO/c10-8-4-6-9-5-2-1-3-7(8)9/h7-8,10H,1-6H2/t7-,8-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IATZHJGSCGLJSL-YUMQZZPRSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN2CCC(C2C1)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCN2CC[C@@H]([C@@H]2C1)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10453321
Record name (1S, 8AS)-OCTAHYDROINDOLIZIN-1-OL
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10453321
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

141.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1S, 8AS)-Octahydroindolizin-1-OL

CAS RN

197501-52-3
Record name (1S, 8AS)-OCTAHYDROINDOLIZIN-1-OL
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10453321
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1S, 8AS)-Octahydroindolizin-1-OL
Reactant of Route 2
(1S, 8AS)-Octahydroindolizin-1-OL
Reactant of Route 3
(1S, 8AS)-Octahydroindolizin-1-OL
Reactant of Route 4
(1S, 8AS)-Octahydroindolizin-1-OL
Reactant of Route 5
(1S, 8AS)-Octahydroindolizin-1-OL
Reactant of Route 6
(1S, 8AS)-Octahydroindolizin-1-OL

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.